Cas no 1546860-50-7 (5-bromo-2-hydrazinylphenol)

• Product Name: 5-bromo-2-hydrazinylphenol
• CAS No: 1546860-50-7
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5991763
• PubChem ID: 86703262
• Update Time: 2025-05-19

5-bromo-2-hydrazinylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-2-hydrazinyl-
• 5-bromo-2-hydrazinylphenol

• Inchi： 1S/C6H7BrN2O/c7-4-1-2-5(9-8)6(10)3-4/h1-3,9-10H,8H2
• InChI Key： UFPHCCHSICYZDL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=CC=C1NN

Experimental Properties

• Density: 1.834±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±32.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on 5-bromo-2-hydrazinylphenol

Introduction to 5-bromo-2-hydrazinylphenol (CAS No. 1546860-50-7)

5-bromo-2-hydrazinylphenol, with the chemical formula C₆H₆BrN₃O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both bromine and hydrazine substituents makes it a versatile intermediate for various chemical transformations, which are crucial for drug discovery and medicinal chemistry research.

The CAS number 1546860-50-7 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. Its molecular structure consists of a phenolic ring substituted with a hydrazinyl group at the 2-position and a bromine atom at the 5-position. This arrangement imparts specific reactivity patterns that are exploited in synthetic methodologies.

In recent years, 5-bromo-2-hydrazinylphenol has been extensively studied for its role in synthesizing bioactive molecules. The hydrazinyl moiety is particularly noteworthy, as it can participate in condensation reactions with carbonyl compounds to form hydrazones, which are prevalent intermediates in heterocyclic chemistry. These hydrazones can further be transformed into more complex structures, such as triazines and thiazines, which are known for their pharmacological properties.

The bromine substituent at the 5-position of the phenol ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This property is leveraged in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl structures found in many pharmaceuticals. The ability to modify both the bromine and hydrazinyl groups allows for fine-tuning of molecular properties, enabling the design of compounds with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the potential of 5-bromo-2-hydrazinylphenol as a precursor for developing antimicrobial and anticancer agents. For instance, derivatives of this compound have been shown to exhibit inhibitory effects on certain enzymes involved in bacterial metabolism. Additionally, modifications to the phenolic ring have led to the discovery of novel compounds with enhanced cytotoxicity against cancer cell lines. These findings underscore the importance of this scaffold in drug discovery efforts.

The synthesis of 5-bromo-2-hydrazinylphenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination of phenol followed by selective hydrazination. The precise control over reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Advanced techniques such as flow chemistry have been explored to optimize these processes, ensuring scalability and reproducibility.

In conclusion, 5-bromo-2-hydrazinylphenol (CAS No. 1546860-50-7) represents a valuable building block in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a key intermediate in the synthesis of biologically active compounds. The ongoing exploration of its derivatives continues to yield promising candidates for therapeutic intervention, reinforcing its significance in modern drug development.